Hydrochlorothiazide-13C,d2

Specification

• CAS No.: 1190006-03-1
• Molecular Formula: C6H6ClN3O4S2[13C]D2
• Molecular Weight: 300.74
• IUPAC Name: 6-chloro-3,3-dideuterio-1,1-dioxo-2,4-dihydro-1λ6,2,4-benzothiadiazine-7-sulfonamide
• Standard InChI: InChI=1S/C7H8ClN3O4S2/c8-4-1-5-7(2-6(4)16(9,12)13)17(14,15)11-3-10-5/h1-2,10-11H,3H2,(H2,9,12,13)/i3+1D2
• SMILES: C1NC2=CC(=C(C=C2S(=O)(=O)N1)S(=O)(=O)N)Cl
• Appearance: White to Off-White Solid
• Melting Point: >248°C

Introduction

Applications of Hydrochlorothiazide-13C,d2

Hydrochlorothiazide-13C,d2 finds its primary application in analytical chemistry, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of hydrochlorothiazide in various matrices. One significant application is in bioanalytical methods for the determination of hydrochlorothiazide in human plasma, which is essential for pharmacokinetic studies and bioequivalence assessments of hydrochlorothiazide-containing formulations. In these methods, Hydrochlorothiazide-13C,d2 serves as an internal standard, providing a reference for the accurate quantification of the unlabeled drug while compensating for variability in sample preparation and instrumental response.

A notable example of this application is the development of a selective, sensitive, and precise LC-MS/MS method for the simultaneous determination of amiloride and hydrochlorothiazide in human plasma, as reported in the literature. This method employed solid phase extraction for sample clean-up and utilized Hydrochlorothiazide-13C,d2 as an internal standard for hydrochlorothiazide quantification. The use of the labeled internal standard contributed significantly to the method's performance characteristics, including a wide linear range (0.50–500 ng/mL for hydrochlorothiazide), acceptable accuracy and precision, and high recovery from plasma (98.7% for hydrochlorothiazide). The signal-to-noise ratio at the limit of quantitation was ≥14, indicating the method's high sensitivity, which is crucial for detecting the low levels of hydrochlorothiazide present in plasma after oral administration of therapeutic doses.

Beyond bioanalytical applications, Hydrochlorothiazide-13C,d2 is used as a reference standard in environmental analysis, where it aids in the detection and quantification of hydrochlorothiazide as an environmental pollutant in air, water, soil, sediment, and food samples. The stable isotope labeling provides a means for accurate quantification through isotope dilution techniques, which are particularly valuable in complex matrices where matrix effects can significantly impact analytical results. Additionally, the compound can be used in stability-indicating assays for hydrochlorothiazide, contributing to the development of methods that can accurately determine the drug in tablet formulations and bulk form while also detecting and quantifying impurities present at levels between 0.1 and 5%.

Research and Development Applications

In the realm of research and development, Hydrochlorothiazide-13C,d2 serves various functions beyond its role as an internal standard in analytical methods. One of the most significant applications is in metabolic studies, where stable isotope labeling allows researchers to trace the fate of hydrochlorothiazide in biological systems without the risks associated with radioactive isotopes. By administering the labeled compound and tracking its distribution and transformation in vivo, researchers can gain insights into the metabolic pathways of hydrochlorothiazide, including its absorption, distribution, metabolism, and excretion profiles. This information is valuable for understanding the pharmacokinetics and pharmacodynamics of the drug, which in turn can inform dosage adjustments, drug interaction assessments, and the development of improved formulations.

Another important research application of Hydrochlorothiazide-13C,d2 is in the study of reaction mechanisms and kinetics. The incorporation of stable isotope labels at specific positions in the molecule enables researchers to track bond-breaking and bond-forming events during chemical reactions, providing mechanistic insights that would be difficult to obtain through other means. Furthermore, the compound can be used in nuclear magnetic resonance (NMR) studies to investigate structural features and molecular interactions, exploiting the unique magnetic properties of the carbon-13 and deuterium isotopes. These applications contribute to our fundamental understanding of the chemical behavior of hydrochlorothiazide and related compounds, which can inform the design and development of new drugs with improved properties.